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Compound of Interest

Compound Name: 2-Mercaptopropanol

Cat. No.: B1266664 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Mercaptopropanol

This guide provides comprehensive safety and handling information for 2-Mercaptopropanol
(CAS No. 3001-64-7) tailored for researchers, scientists, and professionals in drug

development. It outlines the known physical and chemical properties, potential hazards, and

detailed procedures for safe use, storage, and disposal.

Chemical and Physical Properties
2-Mercaptopropanol is a flammable and harmful chemical requiring careful handling to

minimize exposure risks.[1][2][3] A summary of its key physical and chemical properties is

presented below.
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Property Value Source

CAS Number 3001-64-7 [4][5][6][7][8]

Molecular Formula C3H8OS [4][6][8]

Molecular Weight 92.16 g/mol [1][4]

Boiling Point 60-62 °C @ 12 Torr [4][5][7]

Density 1.024 ± 0.06 g/cm³ (Predicted) [4][5][7]

Flash Point 49.6 °C [9][10]

pKa 10.08 ± 0.10 (Predicted) [4]

Solubility

Sparingly soluble in

Chloroform, slightly soluble in

Methanol.

[5][7]

Hazard Identification and GHS Classification
2-Mercaptopropanol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards are its

flammability and acute toxicity if swallowed, as well as its potential to cause skin and eye

irritation.[1][2][3]

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation
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Source: PubChem[1]

Toxicological Data
Specific LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values for 2-
Mercaptopropanol are not readily available in the searched literature. However, based on its

GHS classification of "Acute toxicity - Category 4, Oral," it is considered harmful if swallowed.

[2][3] Researchers should handle this chemical with the assumption that it is toxic and minimize

all routes of exposure.

Occupational Exposure Limits
There are no established specific Occupational Safety and Health Administration (OSHA)

Permissible Exposure Limits (PELs) or National Institute for Occupational Safety and Health

(NIOSH) Recommended Exposure Limits (RELs) for 2-Mercaptopropanol. For other low

molecular weight thiols, such as methyl mercaptan and ethyl mercaptan, exposure limits are

quite low due to their high toxicity and strong odor. For instance, the NIOSH REL for ethyl

mercaptan is a 15-minute ceiling limit of 0.5 ppm.[11] Given the lack of specific data for 2-
Mercaptopropanol, it is prudent to handle it in a well-ventilated area, preferably within a

chemical fume hood, to keep exposure to an absolute minimum.

Experimental Protocols and Safe Handling
Due to the hazards associated with 2-Mercaptopropanol, strict adherence to safety protocols

is mandatory. The following workflow outlines the key stages of handling this chemical in a

laboratory setting.

Safe Handling Workflow
Safe handling workflow for 2-Mercaptopropanol.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to prevent exposure. The following table summarizes the

recommended PPE for handling 2-Mercaptopropanol.
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Body Part Protection Standard

Eyes/Face
Safety goggles with side-

shields or a face shield

EN 166 (EU) or NIOSH (US)

approved

Skin

Fire/flame resistant and

impervious clothing, such as a

lab coat and apron

Hands

Chemical-resistant gloves

(e.g., neoprene or butyl

rubber)

EN 374

Respiratory

Full-face respirator with

appropriate cartridges if

exposure limits are exceeded

or symptoms occur

NIOSH approved

Sources: ECHEMI

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

Spills
Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, contain the liquid with absorbent material. For large spills, contact

your institution's Environmental Health and Safety (EHS) department.

Cleanup: Wear appropriate PPE and clean up the spill using an inert absorbent material.

Collect the waste in a sealed container for hazardous waste disposal.

Personal Exposure
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Storage and Disposal
Storage: Store 2-Mercaptopropanol in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of unused 2-Mercaptopropanol and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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